[4-Chloro-2-(3-chloro-4-fluorophenoxy)phenyl]methanamine hydrochloride

• IUPAC Name: [4-chloro-2-(3-chloro-4-fluorophenoxy)phenyl]methanamine;hydrochloride
• InChI: InChI=1S/C13H10Cl2FNO.ClH/c14-9-2-1-8(7-17)13(5-9)18-10-3-4-12(16)11(15)6-10;/h1-6H,7,17H2;1H
• InChI Key: XRGNHBSDAXRFNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC2=C(C=CC(=C2)Cl)CN)Cl)F.Cl
• Molecular Formula: C13H11Cl3FNO
• Molecular Weight: 322.6 g/mol

Description

Molecular Structure Analysis

The InChI code for “[4-Chloro-2-(3-chloro-4-fluorophenoxy)phenyl]methanamine hydrochloride” is 1S/C13H10Cl2FNO.ClH/c14-9-2-1-8(7-17)13(5-9)18-10-3-4-12(16)11(15)6-10;/h1-6H,7,17H2;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Scientific Research Applications

Occurrence and Toxicity of Environmental Pollutants

Studies have focused on the occurrence, toxicity, and degradation of environmental pollutants like triclosan (TCS), which shares structural similarities with halogenated phenyl compounds. TCS, used in various consumer products, has been extensively studied for its environmental persistence, potential for bioaccumulation, and transformation into more toxic compounds. Its widespread use raises concerns about the development of antibiotic-resistant bacteria and its effects on aquatic organisms (Bedoux et al., 2012).

Pharmacological Properties of Phenolic Compounds

Research on phenolic compounds like chlorogenic acid (CGA) highlights their antioxidant, antibacterial, and various therapeutic roles. CGA, found in green coffee extracts and tea, is studied for its potential in treating metabolic disorders, demonstrating the vast potential of phenolic compounds in pharmacology and nutrition (Naveed et al., 2018).

Advanced Oxidation Processes for Environmental Cleanup

Investigations into the use of advanced oxidation processes (AOPs) for the removal of persistent organic pollutants from water resources have been a significant area of research. Such processes are crucial for treating wastewater from industries, including those producing pesticides, where compounds like 2,4-D and its derivatives are a concern (Goodwin et al., 2018).

Development of Chemosensors

Research on the development of chemosensors based on specific phenolic compounds for detecting a wide range of analytes, including metal ions and pH, underscores the importance of these compounds in analytical chemistry. These sensors' high selectivity and sensitivity have broad applications in environmental monitoring and diagnostics (Roy, 2021).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.